2,4,6-Triethylbenzyl bromide

• Molecular Formula: C13H19Br
• Molecular Weight: 255.19 g/mol
• IUPAC Name: 2-(bromomethyl)-1,3,5-triethylbenzene
• InChI: InChI=1S/C13H19Br/c1-4-10-7-11(5-2)13(9-14)12(6-3)8-10/h7-8H,4-6,9H2,1-3H3
• InChI Key: BWCBJBMLLWVRDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C(=C1)CC)CBr)CC

Description

2,4,6-Triethylbenzyl bromide is a useful research compound. Its molecular formula is C13H19Br and its molecular weight is 255.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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To a mixture of 3.00 g of 1,3,5-triethylbenzene (purity: 93%) and 5.58 g of acetic acid, 0.82 g of paraformaldehyde and 4.7 mL of a 33% solution of hydrogen bromide in acetic acid were added. This mixture was heated at 45° C. for 7.5 hours under stirring. After the reaction mixture was cooled to room temperature, 16.8 g of water and 16.8 g of toluene were added thereto. The reaction mixture was separated. The organic layer was washed sequentially with 11.2 g of water, a mixture of 5.6 g of an aqueous saturated sodium hydrogen carbonate solution and 5.6 g of water, and 11.2 g of water, dried over anhydrous magnesium sulfate, and then concentrated to obtain 4.72 g of 2,4,6-triethylbenzyl bromide (GC-area: 84%) as a yellow oil.